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Abstract
This technical guide provides a comprehensive overview of the spectroscopic properties of

Indane-5-sulfonamide (CAS No: 35203-93-1), a key intermediate in medicinal chemistry and

drug development.[1] This document is intended for researchers, scientists, and professionals

in the field of drug development, offering in-depth analysis of the expected Nuclear Magnetic

Resonance (NMR) and Infrared (IR) spectroscopic data for this compound. While direct

experimental spectra are not presented, this guide synthesizes established principles of

spectroscopy and data from analogous compounds to provide a robust predictive framework

for the characterization of Indane-5-sulfonamide. The methodologies, data interpretation, and

experimental protocols are detailed to ensure scientific integrity and practical applicability in a

laboratory setting.

Introduction to Indane-5-sulfonamide
Indane-5-sulfonamide, with the systematic IUPAC name 2,3-dihydro-1H-indene-5-

sulfonamide, is a bicyclic aromatic sulfonamide.[2] Its structure, comprised of an indane moiety

fused to a benzene ring bearing a sulfonamide group, makes it a valuable scaffold in the design
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of various therapeutic agents. Sulfonamides, as a class, are known for a wide range of

biological activities, and the indane core provides a rigid framework that can be functionalized

to interact with specific biological targets.[2]

A thorough understanding of the spectroscopic characteristics of Indane-5-sulfonamide is

paramount for its unambiguous identification, purity assessment, and quality control during

synthesis and formulation. This guide will delve into the theoretical underpinnings and practical

aspects of its characterization by ¹H NMR, ¹³C NMR, and IR spectroscopy.

Molecular Structure and Key Features
The molecular structure of Indane-5-sulfonamide is foundational to interpreting its

spectroscopic data.

Molecular Formula: C₉H₁₁NO₂S[2]

Molecular Weight: 197.26 g/mol [2]

CAS Number: 35203-93-1[2]

Caption: Molecular structure of Indane-5-sulfonamide.

Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
¹H NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules

by providing information about the chemical environment of hydrogen atoms.

Predicted ¹H NMR Spectral Data
The predicted ¹H NMR spectrum of Indane-5-sulfonamide in a suitable solvent like DMSO-d₆

would exhibit distinct signals corresponding to the aromatic, aliphatic, and sulfonamide protons.
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Proton Assignment
Predicted Chemical

Shift (δ, ppm)
Multiplicity Integration

Aromatic H (H-4) ~7.7 d 1H

Aromatic H (H-6) ~7.6 s 1H

Aromatic H (H-7) ~7.4 d 1H

Sulfonamide (-

SO₂NH₂)
~7.3 s (broad) 2H

Aliphatic (-CH₂-, H-1,

H-3)
~2.9 t 4H

Aliphatic (-CH₂-, H-2) ~2.1 p 2H

Note: Chemical shifts are predictive and can vary based on solvent and experimental

conditions. Multiplicity: s = singlet, d = doublet, t = triplet, p = pentet.

Interpretation of the ¹H NMR Spectrum
Aromatic Region (δ 7.3-7.8 ppm): The three protons on the benzene ring will appear in this

region. The specific substitution pattern will lead to a characteristic splitting pattern.

Sulfonamide Protons (δ ~7.3 ppm): The two protons of the -SO₂NH₂ group are expected to

appear as a broad singlet. The chemical shift of these protons can be concentration-

dependent and they are exchangeable with D₂O.

Aliphatic Region (δ 2.0-3.0 ppm): The three methylene (-CH₂) groups of the indane moiety

will resonate in this region. The protons on C-1 and C-3 are chemically equivalent, as are the

protons on C-2. This will result in two distinct signals, a triplet for the four protons at C-1 and

C-3, and a pentet for the two protons at C-2, due to coupling with the adjacent methylene

groups.

Experimental Protocol for ¹H NMR Spectroscopy
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Sample Preparation Instrument Setup

Dissolve ~5-10 mg in
~0.6 mL deuterated solvent

(e.g., DMSO-d6) Data Acquisition

Tune and shim
the spectrometer Data ProcessingAcquire FID Spectral Analysis

Fourier transform,
phase and baseline correction
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Caption: Workflow for acquiring a ¹H NMR spectrum.

Sample Preparation: Accurately weigh 5-10 mg of Indane-5-sulfonamide and dissolve it in

approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR

tube.

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to

ensure a homogeneous magnetic field.

Data Acquisition: Acquire the Free Induction Decay (FID) using standard pulse sequences. A

sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

Data Processing: Apply a Fourier transform to the FID to obtain the frequency-domain

spectrum. Perform phase and baseline corrections.

Spectral Analysis: Integrate the signals and determine the chemical shifts and coupling

constants.

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)
Spectroscopy
¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule.

Predicted ¹³C NMR Spectral Data
The proton-decoupled ¹³C NMR spectrum of Indane-5-sulfonamide is predicted to show nine

distinct signals, corresponding to the nine carbon atoms in the molecule.
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

Aromatic C (quaternary, C-5) ~145

Aromatic C (quaternary, C-3a, C-7a) ~140-143

Aromatic C (CH, C-4, C-6, C-7) ~120-130

Aliphatic C (-CH₂-, C-1, C-3) ~32

Aliphatic C (-CH₂-, C-2) ~25

Note: Chemical shifts are predictive and can vary based on solvent and experimental

conditions.

Interpretation of the ¹³C NMR Spectrum
Aromatic Region (δ 120-150 ppm): The six carbons of the benzene ring will resonate in this

region. The carbon atom attached to the sulfonamide group (C-5) and the quaternary

carbons of the fused ring system (C-3a and C-7a) are expected to be the most downfield.

Aliphatic Region (δ 20-35 ppm): The three methylene carbons of the indane moiety will

appear in this upfield region.

Experimental Protocol for ¹³C NMR Spectroscopy
The experimental protocol for ¹³C NMR is similar to that of ¹H NMR, with the primary difference

being the observation frequency and the use of proton decoupling to simplify the spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Predicted IR Spectral Data
The IR spectrum of Indane-5-sulfonamide is expected to show characteristic absorption

bands for the N-H bonds of the sulfonamide, the S=O bonds, and the aromatic and aliphatic C-

H bonds.
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Vibrational Mode
Predicted Wavenumber

(cm⁻¹)
Intensity

N-H stretch (sulfonamide) 3400-3200 Medium

Aromatic C-H stretch 3100-3000 Medium

Aliphatic C-H stretch 3000-2850 Medium

S=O stretch (asymmetric) 1350-1300 Strong

S=O stretch (symmetric) 1170-1140 Strong

Aromatic C=C stretch 1600-1450 Medium

Note: Wavenumbers are predictive and can be influenced by the physical state of the sample

(e.g., KBr pellet, solution).

Interpretation of the IR Spectrum
N-H Stretching: The presence of two bands in the 3400-3200 cm⁻¹ region would be

indicative of the symmetric and asymmetric stretching of the primary sulfonamide N-H

bonds.

C-H Stretching: The region just above 3000 cm⁻¹ will show absorptions due to the aromatic

C-H stretches, while the region just below 3000 cm⁻¹ will be dominated by the aliphatic C-H

stretches of the indane moiety.

S=O Stretching: Two strong absorption bands between 1350-1300 cm⁻¹ and 1170-1140

cm⁻¹ are the characteristic signature of the asymmetric and symmetric stretching vibrations

of the sulfonyl group, respectively.

Aromatic C=C Stretching: Absorptions in the 1600-1450 cm⁻¹ region are characteristic of the

carbon-carbon double bond stretching within the aromatic ring.

Experimental Protocol for IR Spectroscopy (KBr Pellet
Method)
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Sample Preparation Pellet Formation

Grind ~1-2 mg of sample
with ~100 mg of dry KBr Data Acquisition

Press the mixture
into a transparent pellet Spectral AnalysisRecord the spectrum

Click to download full resolution via product page

Caption: Workflow for acquiring an IR spectrum using the KBr pellet method.

Sample Preparation: Grind 1-2 mg of Indane-5-sulfonamide with approximately 100 mg of

dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle.

Pellet Formation: Transfer the finely ground powder to a pellet press and apply pressure to

form a transparent or translucent pellet.

Data Acquisition: Place the KBr pellet in the sample holder of the IR spectrometer and record

the spectrum.

Spectral Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups.

Conclusion
The spectroscopic characterization of Indane-5-sulfonamide by NMR and IR techniques

provides a detailed and unambiguous confirmation of its molecular structure. This guide has

outlined the predicted spectral data based on established principles and data from related

compounds. The provided experimental protocols offer a standardized approach for obtaining

high-quality spectra. For any researcher working with this compound, a thorough

understanding of its spectroscopic fingerprint is essential for ensuring the integrity and success

of their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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